Cas no 210169-07-6 (3,5-Difluoropyridine 1-oxide)

• Product name: 3,5-Difluoropyridine 1-oxide
• CAS No: 210169-07-6
• MF: C₅H₃F₂NO
• MW: 131.080228090286
• MDL: MFCD16036156
• CID: 242206
• PubChem ID: 10796769

3,5-Difluoropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,3,5-difluoro-, 1-oxide
• 3,5-difluoro-1-oxidopyridin-1-ium
• 3,5-Difluoropyridine 1-oxide
• 3,5-difluoropyridine N-oxide
• Pyridine, 3,5-difluoro-, 1-oxide
• Pyridine,3,5-difluoro-,1-oxide(9CI)
• 210169-07-6
• 3,5-Difluoropyridine1-oxide
• BS-22055
• A879298
• 3, 5-difluoro-1-oxidopyridin-1-ium
• AKOS006334205
• DTXSID00444920
• MFCD16036156
• 3,5-difluoropyridin-1-ium-1-olate

• MDL： MFCD16036156
• Inchi： InChI=1S/C5H3F2NO/c6-4-1-5(7)3-8(9)2-4/h1-3H
• InChI Key： FYKPTKZFIJGJFT-UHFFFAOYSA-N
• SMILES： C1=C(C=[N+](C=C1F)[O-])F

Computed Properties

• Exact Mass: 131.01800
• Monoisotopic Mass: 131.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.33
• Melting Point: No date available
• Boiling Point: 266 ºC
• Flash Point: 114 ºC
• PSA: 25.46000
• LogP: 1.39330
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Difluoropyridine 1-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,5-Difluoropyridine 1-oxide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%